Cas no 22098-18-6 (5-Bromothiophene 2-Oxoacetic Acid)

5-Bromothiophene 2-Oxoacetic Acid is a versatile heterocyclic compound featuring a brominated thiophene ring conjugated with an oxoacetic acid functional group. This structure imparts unique reactivity, making it valuable in organic synthesis, particularly in the construction of complex thiophene-based derivatives. The bromine substituent enhances electrophilic substitution potential, enabling selective cross-coupling reactions (e.g., Suzuki or Stille couplings), while the oxoacetic acid moiety offers a handle for further derivatization via condensation or nucleophilic addition. Its high purity (>98%) and stability under inert conditions ensure reliable performance in pharmaceutical intermediates, agrochemicals, and materials science applications. The compound's dual functionality allows efficient integration into conjugated systems for optoelectronic materials or bioactive molecule scaffolds.

5-Bromothiophene 2-Oxoacetic Acid structure

22098-18-6 structure

Product Name:5-Bromothiophene 2-Oxoacetic Acid

CAS No:22098-18-6

MF:C₆H₃BrO₃S

MW:235.055219888687

MDL:MFCD12786265

CID:2084955

PubChem ID:14452586

Update Time:2025-07-02

5-Bromothiophene 2-Oxoacetic Acid Chemical and Physical Properties

Names and Identifiers

- 5-Bromothiophene 2-Oxoacetic Acid
- 2-(5-bromothiophen-2-yl)-2-oxoacetic acid
- 2-(5-bromothien-2-yl)glyoxylic acid
- YLMOPFHUYOWWOX-UHFFFAOYSA-N
- 5-bromothiophen-2-yl glyoxylic acid
- 2-(5-bromothien-2-yl)glyoxalic acid
- (5-Bromothiophen-2-yl)-oxo-acetic acid
- (5-bromo-thiophen-2-yl)-oxo-acetic acid
- 2-Thiopheneacetic acid, 5-bromo-I+/--oxo-
- MDL： MFCD12786265
- Inchi： 1S/C6H3BrO3S/c7-4-2-1-3(11-4)5(8)6(9)10/h1-2H,(H,9,10)
- InChI Key： YLMOPFHUYOWWOX-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(C(=O)O)=O)S1

Computed Properties

Exact Mass: 233.89863g/mol
Monoisotopic Mass: 233.89863g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 194
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 82.6
XLogP3: 2.4

5-Bromothiophene 2-Oxoacetic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B688230-500mg	5-Bromothiophene 2-Oxoacetic Acid	22098-18-6		500mg	$ 184.00	2023-04-18
TRC	B688230-5g	5-Bromothiophene 2-Oxoacetic Acid	22098-18-6		5g	$ 1200.00	2023-09-08
Chemenu	CM424874-250mg	2-(5-bromothiophen-2-yl)-2-oxoacetic acid	22098-18-6	95%+	250mg	$140	2023-02-02
TRC	B688230-5000mg	5-Bromothiophene 2-Oxoacetic Acid	22098-18-6		5g	$ 1470.00	2023-04-18
Enamine	EN300-247635-0.05g	2-(5-bromothiophen-2-yl)-2-oxoacetic acid	22098-18-6	95%	0.05g	$42.0	2024-06-19
Enamine	EN300-247635-0.1g	2-(5-bromothiophen-2-yl)-2-oxoacetic acid	22098-18-6	95%	0.1g	$66.0	2024-06-19
Enamine	EN300-247635-0.25g	2-(5-bromothiophen-2-yl)-2-oxoacetic acid	22098-18-6	95%	0.25g	$92.0	2024-06-19
Enamine	EN300-247635-0.5g	2-(5-bromothiophen-2-yl)-2-oxoacetic acid	22098-18-6	95%	0.5g	$175.0	2024-06-19
Enamine	EN300-247635-1.0g	2-(5-bromothiophen-2-yl)-2-oxoacetic acid	22098-18-6	95%	1.0g	$256.0	2024-06-19
Enamine	EN300-247635-2.5g	2-(5-bromothiophen-2-yl)-2-oxoacetic acid	22098-18-6	95%	2.5g	$503.0	2024-06-19